Cas no 898450-71-0 (4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one)

• Product Name: 4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one
• CAS No: 898450-71-0
• MF: C₁₅H₁₅BrN₂OS
• MW: 351.261401414871
• CID: 5484460
• Update Time: 2025-06-10

4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinone, 4-[[(4-bromophenyl)methyl]thio]-5,6,7,8-tetrahydro-
• 4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one

• Inchi： 1S/C15H15BrN2OS/c16-11-7-5-10(6-8-11)9-20-14-12-3-1-2-4-13(12)17-15(19)18-14/h5-8H,1-4,9H2,(H,17,18,19)
• InChI Key： YKOHSUUEZOEHII-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(SCC2=CC=C(Br)C=C2)=NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one

Introduction to 4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one (CAS No. 898450-71-0)

4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the quinazoline derivatives class, which is well-documented for its wide-ranging pharmacological properties. The presence of a 4-bromophenylmethylsulfanyl substituent in its structure introduces specific electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The chemical structure of 4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one consists of a hexahydroquinazoline core, which is a seven-membered saturated heterocyclic ring system fused to a benzene ring. The methylsulfanyl group at the 4-position of the benzene ring and the bromine atom at the 4-position of the quinazoline moiety contribute to its distinctive reactivity and interaction with biological targets. This combination of functional groups has been strategically designed to enhance binding affinity and selectivity in potential drug candidates.

In recent years, quinazoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The hexahydroquinazolin-2-one core is particularly interesting because it can be modified in various ways to optimize pharmacokinetic and pharmacodynamic profiles. The 4-bromophenylmethylsulfanyl group serves as a key pharmacophore that can interact with enzymes or receptors in a highly specific manner. This feature has made this compound a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one is its potential application in the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets to identify new mechanisms of action. For instance, studies have suggested that this compound may inhibit certain kinases or other enzymes involved in cancer progression. The bromine atom at the 4-position of the quinazoline ring allows for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of additional functional groups that could enhance drug-like properties.

The synthesis of 4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the hexahydroquinazoline scaffold through cyclization reactions followed by functionalization at the 2-position with a sulfanyl group. Subsequent bromination at the 4-position of the benzene ring completes the core structure. The introduction of the methylsulfanyl group is achieved through nucleophilic substitution or other suitable methods depending on synthetic accessibility.

The pharmacological evaluation of 4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one has revealed several intriguing findings. In vitro studies have demonstrated its ability to modulate certain signaling pathways relevant to diseases such as cancer and inflammation. The compound's interaction with biological targets appears to be mediated by its aromatic rings and sulfur-containing substituents. These interactions can lead to altered enzyme activity or receptor binding affinity depending on the specific context.

Recent advances in computational chemistry have also contributed to understanding the behavior of this compound in biological systems. Molecular docking simulations have been used to predict how 4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one might bind to various proteins or enzymes. These simulations provide valuable insights into potential drug-drug interactions and side effects before experimental testing is conducted. Such computational approaches are becoming increasingly important in modern drug discovery due to their efficiency and cost-effectiveness.

The therapeutic potential of 4-{(4-bromophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one is further supported by preclinical studies in animal models. These studies have shown promising results in terms of efficacy against certain disease conditions without significant toxicity at appropriate doses. The compound's ability to cross blood-brain barriers has also been explored in some contexts; this property could make it useful for treating neurological disorders if further research confirms its safety and efficacy.

From an industrial perspective, CAS No: 898450-71-0, represents an important intermediate in pharmaceutical manufacturing processes where it may serve as a precursor for more complex molecules with enhanced therapeutic profiles. Its versatility as a building block allows chemists to explore diverse chemical modifications while retaining key pharmacological features derived from its quinazoline core structure.

The future direction for research involving CAS No: 898450-71-0 includes exploring new synthetic routes that improve scalability without compromising purity standards required by regulatory agencies like FDA or EMA during clinical trials phase before human testing becomes feasible . Additionally , Investigating how variations around existing scaffold affect bioavailability metabolic stability etc . will continue driving innovation within medicinal chemistry domain ensuring development pipeline remains robust against emerging health challenges globally .